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Compound of Interest

Compound Name: D-Pyroglutamic acid

Cat. No.: B555521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

D-Pyroglutamic acid, a cyclic derivative of the amino acid D-glutamic acid, is a molecule of

significant interest in various scientific fields, including pharmaceuticals and biochemistry.[1][2]

Its unique rigid structure and chemical functionalities make it a valuable chiral building block in

the synthesis of complex bioactive molecules, including peptide-based drugs and enzyme

inhibitors.[1] This technical guide provides a comprehensive overview of the chemical

properties of D-Pyroglutamic acid, supported by quantitative data, experimental

methodologies, and visual representations of its chemical behavior.

Core Chemical and Physical Properties
D-Pyroglutamic acid, also known as (R)-5-Oxopyrrolidine-2-carboxylic acid, is a white

crystalline powder.[1][3] Its fundamental properties are summarized in the tables below,

providing a ready reference for researchers.

Table 1: General and Physical Properties of D-
Pyroglutamic Acid
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Property Value Source

Molecular Formula C₅H₇NO₃ [1][4][5][6]

Molecular Weight 129.11 g/mol [1][4][6]

Appearance
White to off-white crystalline

powder
[1][4]

Melting Point 155-163 °C [1][3][4]

Boiling Point 453.1 ± 38.0 °C at 760 mmHg [4]

Density 1.4 ± 0.1 g/cm³ [4]

Table 2: Physicochemical Properties of D-Pyroglutamic
Acid

Property Value Conditions Source

pKa (Strongest Acidic) 3.48 ± 0.20 Predicted [7][8]

Optical Rotation [α] +10.5 ± 1º
c=2 in H₂O, 20°C, D

line
[1]

Water Solubility Soluble [9]

Solubility in PBS (pH

7.2)
~10 mg/mL [5]

Solubility in DMSO ~10 mg/mL [5]

Solubility in

Dimethylformamide
~10 mg/mL [5]

Solubility in Methanol Slightly soluble [8][9]

XLogP3-AA -0.8 [6]

Chemical Reactivity and Stability
D-Pyroglutamic acid exhibits stability under normal temperatures and pressures.[10] It is,

however, incompatible with strong oxidizing agents.[10][11] Hazardous decomposition products
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upon combustion include carbon oxides and nitrogen oxides.[10][11]

The key chemical reactions involving D-Pyroglutamic acid are centered around its carboxylic

acid and lactam functionalities.

Hydrolysis: The lactam ring of D-Pyroglutamic acid can be hydrolyzed under certain

conditions to yield D-glutamic acid.[9]

Esterification: The carboxylic acid group can undergo esterification reactions. For instance, it

can react with dodecyl chloroformate to form an ester, which can alter its lipophilicity for

applications such as drug delivery.[12]

Peptide Synthesis: D-Pyroglutamic acid can be incorporated into peptide chains.[1] Due to

the nature of the lactam nitrogen, direct acylation can be challenging, and often, N-protected

derivatives are used in peptide synthesis.[13]

Synthesis of D-Pyroglutamic Acid
D-Pyroglutamic acid is primarily synthesized through the intramolecular cyclization of D-

glutamic acid.[9] This reaction involves the formation of a lactam ring through the dehydration

between the amino group and the gamma-carboxylic acid group of D-glutamic acid. The

cyclization can be catalyzed by heat or by enzymes such as D-glutamate cyclase.[2][9]

D-Glutamic Acid D-Pyroglutamic Acid

 Intramolecular
Cyclization

(-H₂O)

Click to download full resolution via product page

Synthesis of D-Pyroglutamic acid from D-glutamic acid.

Chemical Equilibrium
The formation of D-Pyroglutamic acid from D-glutamic acid is a reversible process. The

lactam ring can be opened through hydrolysis to revert to the open-chain amino acid. This

equilibrium is influenced by factors such as pH and temperature.
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D-Glutamic Acid D-Pyroglutamic Acid Cyclization

 Hydrolysis
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Reversible conversion between D-Glutamic acid and D-Pyroglutamic acid.

Experimental Protocols
Detailed experimental protocols for determining the chemical properties of D-Pyroglutamic
acid are based on standard analytical techniques.

Determination of Melting Point
Methodology:

A small, dry sample of D-Pyroglutamic acid is finely powdered and packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature range from the appearance of the first liquid drop to the complete melting of

the solid is recorded as the melting point range.

Determination of Optical Rotation
Methodology:

A solution of D-Pyroglutamic acid of a known concentration (e.g., 2 g/100 mL in water) is

prepared.[1]

The solution is placed in a polarimeter cell of a known path length.

The optical rotation of the solution is measured using a polarimeter with a sodium D-line light

source at a controlled temperature (e.g., 20°C).
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The specific rotation is calculated using the formula: [α] = α / (l × c), where α is the observed

rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Spectroscopic Analysis (NMR and IR)
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra are used to confirm the molecular structure of D-
Pyroglutamic acid.

Sample Preparation: A small amount of D-Pyroglutamic acid is dissolved in a suitable

deuterated solvent (e.g., D₂O or DMSO-d₆).[14][15]

Data Acquisition: The NMR spectrum is acquired using a high-field NMR spectrometer.

Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H

NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to

elucidate the proton and carbon environments within the molecule.[6][16]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in D-Pyroglutamic acid.

Sample Preparation: A solid sample can be analyzed as a KBr pellet or using an Attenuated

Total Reflectance (ATR) accessory.[6]

Data Acquisition: The IR spectrum is recorded over a range of wavenumbers (e.g., 4000-400

cm⁻¹).

Analysis: The presence of characteristic absorption bands for the carboxylic acid (O-H and

C=O stretching) and the lactam (N-H and C=O stretching) functional groups are identified.

[17][18]
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General experimental workflow for characterizing D-Pyroglutamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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